Cas no 95687-20-0 (N8-Feruloylspermidine)

• Product Name: N8-Feruloylspermidine
• CAS No: 95687-20-0
• MF: C₁₇H₂₇N₃O₃
• MW: 321.41458439827
• CID: 5733894
• Update Time: 2025-11-03

N8-Feruloylspermidine Chemical and Physical Properties

Names and Identifiers

• 2-Propenamide, N-[3-[(4-aminobutyl)amino]propyl]-3-(4-hydroxy-3-methoxyphenyl)-, (E)- (9CI)
• N8-Feruloylspermidine

• Inchi： 1S/C17H27N3O3/c1-23-16-13-14(5-7-15(16)21)6-8-17(22)20-12-4-11-19-10-3-2-9-18/h5-8,13,19,21H,2-4,9-12,18H2,1H3,(H,20,22)/b8-6+
• InChI Key： FMLGSTBIGROHPM-SOFGYWHQSA-N
• SMILES： C(NCCCNCCCCN)(=O)/C=C/C1=CC=C(O)C(OC)=C1

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Boiling Point: 754.5±60.0 °C at 760 mmHg
• Flash Point: 410.1±32.9 °C
• Vapor Pressure: 0.0±5.5 mmHg at 25°C
• pka: 9.83±0.31(Predicted)

N8-Feruloylspermidine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on N8-Feruloylspermidine

Exploring the Potential of N8-Feruloylspermidine (CAS No. 95687-20-0): A Unique Bioactive Compound

In the realm of natural bioactive compounds, N8-Feruloylspermidine (CAS No. 95687-20-0) has garnered significant attention for its potential health benefits and applications in nutraceuticals and functional foods. This compound, a conjugate of ferulic acid and spermidine, belongs to the family of hydroxycinnamic acid amides (HCAAs), which are widely studied for their antioxidant, anti-inflammatory, and longevity-promoting properties. Researchers and consumers alike are increasingly curious about its role in cellular health, anti-aging, and metabolic regulation, making it a trending topic in scientific and wellness communities.

The structural uniqueness of N8-Feruloylspermidine lies in its combination of feruloyl and spermidine moieties. Ferulic acid, a well-known phenolic compound, is celebrated for its antioxidant capacity and ability to neutralize free radicals. Spermidine, a polyamine, has gained fame for its association with autophagy induction—a cellular "clean-up" process linked to longevity. Together, these components create a synergistic molecule that may support cellular resilience and mitochondrial function, addressing modern health concerns like oxidative stress and age-related decline.

Recent studies highlight N8-Feruloylspermidine's potential in modulating key biological pathways. For instance, its interaction with sirtuin pathways—often dubbed the "longevity genes"—has sparked interest in its role in healthy aging. Additionally, its influence on lipid metabolism and gut microbiota aligns with current consumer trends toward personalized nutrition and microbiome health. These attributes position it as a promising candidate for functional food formulations and dietary supplements, particularly in markets focused on preventive healthcare.

From a biochemical perspective, N8-Feruloylspermidine exhibits notable stability and bioavailability, which are critical for practical applications. Unlike some polyphenols that suffer from poor absorption, its amide linkage may enhance intestinal uptake, a feature highly sought after in nutraceutical development. This characteristic, combined with its low toxicity profile, makes it an attractive ingredient for sustainable health products. Emerging research also explores its potential synergies with other bioactive compounds, such as resveratrol or quercetin, to amplify health benefits.

The industrial applications of N8-Feruloylspermidine extend beyond supplements. Its natural origin—often derived from cereals, legumes, or microbial fermentation—resonates with the growing demand for plant-based ingredients and clean-label products. Food technologists are investigating its use as a natural preservative due to its antioxidant properties, which could reduce reliance on synthetic additives. Moreover, its potential role in skin health has caught the eye of the cosmetic industry, where it may be incorporated into anti-aging serums or UV-protective formulations.

Despite its promise, challenges remain in the large-scale production and standardization of N8-Feruloylspermidine. Advances in enzymatic synthesis and green extraction methods are critical to making this compound commercially viable. Meanwhile, regulatory frameworks must evolve to address its classification and safety assessments, especially in novel food applications. As interest in precision nutrition grows, future research may focus on identifying subpopulations that could benefit most from N8-Feruloylspermidine supplementation, such as individuals with metabolic syndrome or age-related cognitive concerns.

In conclusion, N8-Feruloylspermidine (CAS No. 95687-20-0) represents a fascinating intersection of traditional knowledge and modern science. Its multifaceted bioactivities align with contemporary health priorities, from cellular rejuvenation to metabolic balance. As research unfolds, this compound may well become a cornerstone in next-generation wellness solutions, bridging the gap between nutrition and preventive medicine. For scientists, formulators, and health-conscious consumers, understanding its mechanisms and applications will be key to unlocking its full potential.